5-Cyanoquinoline
Cat. No. B1599141
M. Wt: 154.17 g/mol
InChI Key: CKKBFRWSTPFAHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06534510B2
Procedure details
To a solution of 0.1173 g (0.76 mmol) 11 in 10 mL NH3 saturated EtOH was added a 1 mL slurry of Raney nickel (50wt. % in EtOH). After 19 h under H2 at atmospheric pressure, the reaction mixture was diluted with 20 mL EtOH and filtered over celite. The celite was washed with 200 mL EtOH, and the filtrate was concentrated in vacuo. Purification by flash chromatography (20×120 mm silica gel, linear gradient 5-7% (10% NH4OH:MeOH):CH2C2) provided 12. 1H NMR (CDCl3, 400 MHz) δ 8.937 (dd, 1H, J=1.56, 4.12 Hz, ArH); 8.475 (d, 1H, J=8.14 Hz, ArH); 8.033 (d, 1H, J=8.50 Hz, ArH); 7.681 (t, 1H, J=7.78 Hz, ArH); 7.546 (d, 1H, J=7.04 Hz, ArH); 7.450 (dd, 1H, J=4.16, 8.55 Hz, ArH); 4.347 (s, 2H, ArCH2); MS (Electrospray): m/z 159.0 (M+H).
Identifiers
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REACTION_CXSMILES
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[N:1]1[C:10]2[CH:9]=[CH:8][CH:7]=[C:6]([C:11]#[N:12])[C:5]=2[CH:4]=[CH:3][CH:2]=1>N.[Ni].CCO>[NH2:12][CH2:11][C:6]1[CH:7]=[CH:8][CH:9]=[C:10]2[C:5]=1[CH:4]=[CH:3][CH:2]=[N:1]2
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Inputs
Step One
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Name
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Quantity
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0.1173 g
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Type
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reactant
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Smiles
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N1=CC=CC=2C(=CC=CC12)C#N
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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N
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ni]
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Step Two
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered over celite
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WASH
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Type
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WASH
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Details
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The celite was washed with 200 mL EtOH
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash chromatography (20×120 mm silica gel, linear gradient 5-7% (10% NH4OH:MeOH):CH2C2)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
